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Compound of Interest

Compound Name: 1-Octen-3-ol - d3

Cat. No.: B591086 Get Quote

1-Octen-3-ol, often called "mushroom alcohol," is an eight-carbon volatile compound

responsible for the characteristic earthy and fungal aroma of mushrooms, and it is also

produced by various plants and microorganisms. Biochemically, it is generated from the

enzymatic oxidation of polyunsaturated fatty acids, primarily linoleic acid.

The study of the natural abundance of stable isotopes, such as deuterium (²H or D), offers

profound insights into a molecule's history, including its geographical origin, biosynthetic

pathway, and potential adulteration. The natural abundance of deuterium is approximately

0.0156% on Earth, but this value is not uniformly distributed within or among molecules.

Biological processes, particularly enzyme-catalyzed reactions, lead to significant isotopic

fractionation, creating unique, non-statistical isotopic signatures at specific positions within a

molecule. Analyzing this site-specific natural isotopic fractionation (SNIF) provides a powerful

fingerprint for scientific investigation.

Quantitative Data on Deuterium Abundance
Direct, publicly available measurements of the site-specific natural deuterium abundance in 1-

octen-3-ol are scarce. However, significant insights can be derived from its biosynthetic

precursor, linoleic acid. The enzymatic conversion of linoleic acid to 1-octen-3-ol transfers a

substantial portion of the original fatty acid's carbon backbone and associated hydrogen atoms.

Therefore, the isotopic signature of linoleic acid serves as a critical baseline for understanding

the expected deuterium distribution in 1-octen-3-ol.
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Studies using quantitative ²H Nuclear Magnetic Resonance (NMR) have successfully

determined the non-statistical distribution of deuterium in linoleic acid isolated from natural

sources like peanut oil.[1] This distribution is shaped by the kinetic isotope effects of the

enzymes involved in fatty acid biosynthesis and desaturation.[1][2]

Table 1: General and Precursor-Specific Deuterium Abundance Data

Analyte/Standard Position / Type (D/H) Ratio (ppm) Reference

VSMOW¹ Global Standard 155.76 ± 0.1 General Reference

Methyl Linoleate²
Olefinic H (C9, C10,

C12, C13)
92.7 [3]

Allylic H (C8, C11,

C14)
123.6 [3]

Methylene H (CH₂)n 125.4 [3]

Terminal Methyl H

(CH₃)
140.2 [3]

Methoxy H (OCH₃) 149.2 [3]

Overall Molecule 124.7 [3]

¹Vienna Standard Mean Ocean Water (VSMOW) is the international standard for hydrogen and

oxygen isotopic composition. ²Data from methyl linoleate isolated from peanut seed oil, serving

as a proxy for the 1-octen-3-ol precursor.[3] The (D/H)i values were determined by quantitative

²H NMR spectroscopy.[1]

Biosynthesis of 1-Octen-3-ol and Isotopic
Fractionation
The formation of 1-octen-3-ol in fungi, such as Agaricus bisporus, is a well-established pathway

involving two key enzymatic steps that are prime candidates for inducing isotopic fractionation.

Lipoxygenase (LOX) Action: The pathway begins with linoleic acid, which is oxidized by a

lipoxygenase enzyme. This enzyme abstracts a hydrogen atom from a bis-allylic carbon (C-
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11), a rate-limiting step known to exhibit a significant kinetic isotope effect (KIE). The C-H

bond is broken more easily than the stronger C-D bond, leading to a depletion of deuterium

at this position in the resulting hydroperoxide intermediate.

Hydroperoxide Lyase (HPL) Cleavage: The resulting hydroperoxide, 10-

hydroperoxyoctadecadienoic acid (10-HPODE), is then cleaved by a hydroperoxide lyase.

This reaction breaks the carbon chain, yielding the C8 compound 1-octen-3-ol and 10-

oxodecanoic acid.

This enzymatic sequence ensures that the final 1-octen-3-ol molecule possesses a non-

random distribution of deuterium, reflecting the isotopic fractionation that occurred during its

synthesis.
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Biosynthesis of (R)-1-Octen-3-ol

Linoleic Acid Pathway Key Enzymes
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Experimental Workflow for Deuterium Abundance Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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